N-Methyl-1-(4-(thiophen-3-yl)phenyl)methanamine
Overview
Description
“N-Methyl-1-(4-(thiophen-3-yl)phenyl)methanamine” is an organic compound . It belongs to the class of organic compounds known as phenylpyrimidines . These are polycyclic aromatic compounds containing a benzene ring linked to a pyrimidine ring through a CC or CN bond . Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions .
Synthesis Analysis
The synthesis of thiophene derivatives, such as “N-Methyl-1-(4-(thiophen-3-yl)phenyl)methanamine”, often involves ring-forming multicomponent reactions . These reactions are efficient synthetic strategies for producing these compounds . Another approach involves the condensation of 1H-indole carbaldehyde oxime and 2-chloro acetamide derivatives .
Molecular Structure Analysis
The molecular structure of “N-Methyl-1-(4-(thiophen-3-yl)phenyl)methanamine” is characterized by a phenylpyrimidine core . This core is a polycyclic aromatic compound containing a benzene ring linked to a pyrimidine ring .
Chemical Reactions Analysis
“N-Methyl-1-(4-(thiophen-3-yl)phenyl)methanamine” can participate in various chemical reactions. For instance, it can be used as a reactant to synthesize Pd(I)–poly[4-(thiophen-3yl)-aniline] composite material by in situ polymerization and composite formation method .
Scientific Research Applications
- Therapeutic Properties : Thiophene derivatives, including N-Methyl-1-(4-(thiophen-3-yl)phenyl)methanamine, exhibit a wide range of therapeutic properties. These include anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulation, anti-mitotic, anti-microbial, and anti-cancer effects .
Medicinal Chemistry
Biological Activity
Future Directions
The future directions for “N-Methyl-1-(4-(thiophen-3-yl)phenyl)methanamine” could involve further exploration of its biological activities. Indole derivatives, for example, have been found to exhibit a broad range of useful biological activities such as anti-inflammatory, anti-depressant, anti-fungal, anti-cancer, antihypertensive, antibiotic, anti-microbial agent, anti-viral, chelating agents, antimalarial, anti-HIV, anti-diabetic, anti-tuberculosis, insecticidal and analgesic activity . Therefore, “N-Methyl-1-(4-(thiophen-3-yl)phenyl)methanamine” and similar compounds could be explored for these and other potential therapeutic applications.
Mechanism of Action
Target of Action
The primary target of N-Methyl-1-(4-(thiophen-3-yl)phenyl)methanamine is the Leukotriene A-4 hydrolase . This enzyme catalyzes the final step in the biosynthesis of the proinflammatory mediator leukotriene B4 . It also has aminopeptidase activity .
Mode of Action
It is known that the compound interacts with its target, leukotriene a-4 hydrolase, and potentially influences the production of leukotriene b4 .
Biochemical Pathways
The compound is involved in the leukotriene metabolic pathway, specifically in the biosynthesis of leukotriene B4 . Leukotrienes are lipid mediators involved in various inflammatory responses. The downstream effects of this interaction could potentially influence inflammatory responses in the body.
Result of Action
Given its target, it is likely that the compound could influence inflammatory responses in the body by modulating the production of leukotriene b4 .
properties
IUPAC Name |
N-methyl-1-(4-thiophen-3-ylphenyl)methanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NS/c1-13-8-10-2-4-11(5-3-10)12-6-7-14-9-12/h2-7,9,13H,8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBNZKCIOXSBOJS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=C(C=C1)C2=CSC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90594584 | |
Record name | N-Methyl-1-[4-(thiophen-3-yl)phenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90594584 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
869901-17-7 | |
Record name | N-Methyl-4-(3-thienyl)benzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=869901-17-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Methyl-1-[4-(thiophen-3-yl)phenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90594584 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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